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Compound of Interest

Compound Name: o-Vanillin

Cat. No.: B140153 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for handling o-Vanillin (2-Hydroxy-3-methoxybenzaldehyde), a

compound that, while valuable in various applications, requires careful management due to its

potential hazards.

Immediate Safety and Hazard Information
o-Vanillin is classified as a hazardous substance that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][2][3][4] It is also harmful if swallowed.[1][3][4]

Understanding these risks is the first step in implementing robust safety measures.

Hazard Identification:

Health Hazards: Harmful if ingested, causes skin and severe eye irritation, and may irritate

the respiratory system.[1][2][3][4]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[1][3]

Physical Hazards: As a combustible solid, it can form explosive dust mixtures in the air.[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to mitigate the risks associated with o-Vanillin. The

following table summarizes the recommended equipment and specifications.

Safety Operating Guide
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or when splashing is

likely.[1]

To prevent eye contact which

can cause serious irritation.[1]

[4][5][6]

Hand Protection

Chemically resistant gloves.

The specific material should be

chosen based on the duration

of use and workplace

conditions.[1][2][5][6]

To prevent skin contact which

can cause irritation.[1][2][4][6]

Body Protection

A laboratory coat and close-

toed footwear are the minimum

requirements. For larger scale

operations, more extensive

protective clothing may be

necessary.[1][5]

To prevent accidental skin

exposure.[5]

Respiratory Protection

A respirator is not typically

required with adequate

engineering controls but

should be used if dust is

generated and ventilation is

insufficient.[1][5][7]

To avoid inhalation of dust

which can cause respiratory

irritation.[1][2][3][4]

Operational Plan: A Step-by-Step Guide to Handling
o-Vanillin
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring

safety.

1. Preparation and Engineering Controls:

Safety Operating Guide
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or fumes.[1][5][6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Minimize dust generation during handling.[1][2]

2. Handling Procedure:

Wash hands thoroughly after handling the compound.[1][5][6]

Avoid direct contact with skin, eyes, and clothing.[1][6]

Do not eat, drink, or smoke in the handling area.[1][4][6]

Keep the container tightly closed when not in use.[1][5][6]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, making sure

to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation develops.[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5]

Disposal Plan
Proper disposal of o-Vanillin and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

Safety Operating Guide

Check Availability & Pricing
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state and local regulations.[1][5]

Disposal Method: Dispose of the contents and container at an approved waste disposal

facility.[1][4][7] Do not allow the product to enter drains or waterways.[1][7]

Container Disposal: Do not reuse empty containers. They should be disposed of as unused

product.[1]

Quantitative Data Summary
The following table provides a summary of key quantitative data for o-Vanillin.

Property Value

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Melting Point 43-46°C

Boiling Point 265-266°C

Oral LD50 (Mouse) 1330 mg/kg[5][8]

Draize test (Rabbit, eye) 100 mg[5]

Draize test (Rabbit, skin) 500 mg[5]

Visualizing Safety: Workflows and Hazard
Relationships
To further clarify the necessary precautions, the following diagrams illustrate the safe handling

workflow and the logical relationships of o-Vanillin's hazards.
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Caption: A workflow diagram illustrating the key steps for safely handling o-Vanillin.
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Caption: A diagram showing the relationship between o-Vanillin and its associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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